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Compound of Interest

Compound Name: ST-2560

Cat. No.: B15589174

Essential Safety and Handling Guide for ST-2560

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
potent and selective NaV1.7 sodium channel inhibitor ST-2560. Given that ST-2560 is a
derivative of the neurotoxin saxitoxin, stringent safety protocols are imperative. This guide
offers procedural, step-by-step guidance to ensure the safe handling, use, and disposal of this
compound in a laboratory setting.

Substance Identification and Hazard Overview

ST-2560 is a potent neurotoxin that selectively inhibits the NaV1.7 sodium channel.[1][2][3] It is
a derivative of saxitoxin, a paralytic shellfish toxin.[1][4][5][6] In non-human primates, ST-2560
has demonstrated analgesic effects but has also been shown to cause a dose-dependent
reduction in blood pressure, indicating potential cardiovascular side effects.[7][8][9][10]

It is also important to note that the catalog number ST-2560 from Combi-Blocks refers to 4,4-
Dimethylpiperidine hydrochloride (CAS: 38646-68-3).[11] The Safety Data Sheet for this
compound indicates it can cause severe skin burns and eye damage.[11] Researchers must
verify the identity of the substance they are handling. This guide primarily focuses on the
NaV1.7 inhibitor ST-2560.

Hazard Summary:
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Hazard Class

Description

Acute Toxicity

Potent neurotoxin.[4][5][6] Can cause paralysis

and respiratory failure at sufficient doses.[4][5]

[6]

Organ Toxicity

Primarily targets the nervous system by blocking
sodium channels.[1][2] Potential for
cardiovascular effects, including hypotension.[7]
[8][9][10]

Skin and Eye Irritation

Assumed to be a significant irritant based on
related compounds. The hydrochloride salt form

may be corrosive.[11]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to prevent exposure. The following table outlines the

minimum required PPE for handling ST-2560.
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Body Part Required PPE Specifications

Ensure gloves are inspected

o before use. Change gloves
Hands Double Nitrile Gloves ) ) )
frequently and immediately if

contaminated.

Goggles should provide a
complete seal around the
Safety Goggles and Face eyes. A face shield should be
Eyes/Face _ _
Shield worn when handling larger
guantities or if there is a splash

risk.

A buttoned lab coat is
mandatory. Consider a

Body Laboratory Coat disposable gown for
procedures with a higher risk

of contamination.

A properly fitted N95 respirator
is the minimum requirement.
) ) ) For procedures that may
Respiratory N95 Respirator or Higher
generate aerosols, a powered
air-purifying respirator (PAPR)

is recommended.

Operational Plan: Step-by-Step Handling
Procedures

3.1. Preparation and Engineering Controls:

o Designated Area: All work with ST-2560 must be conducted in a designated area, such as a
chemical fume hood or a Class Il biological safety cabinet, to control for airborne particles
and aerosols.[12]

o Emergency Preparedness: Ensure an emergency eyewash station and safety shower are
immediately accessible. Have a spill kit specifically for potent compounds readily available.
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o Restricted Access: Only trained and authorized personnel should be allowed in the
designated handling area.

3.2. Handling Solid ST-2560:

» Weighing: If weighing the solid compound, do so within a containment device such as a
glove box or a fume hood with a draft shield to prevent dissemination of the powder.

¢ Avoid Inhalation: Do not breathe dust or powder. Use appropriate respiratory protection at all
times.[12]

e Prevent Contact: Avoid all direct contact with the skin, eyes, and clothing.

3.3. Handling ST-2560 in Solution:

e Solvent Selection: Use the appropriate solvent as specified in the experimental protocol.
e Splash Guard: Use a splash guard within the fume hood when transferring solutions.

o Pipetting: Use only calibrated mechanical pipettes with disposable tips. Never pipette by
mouth.

Disposal Plan

All waste contaminated with ST-2560 must be treated as hazardous.

e Solid Waste: Contaminated PPE (gloves, gowns, etc.), disposable labware, and any unused
solid ST-2560 should be collected in a clearly labeled, sealed hazardous waste container.

 Liquid Waste: All solutions containing ST-2560 should be collected in a designated, sealed,
and clearly labeled hazardous waste container. Do not mix with other waste streams unless
explicitly permitted by your institution's environmental health and safety department.

o Decontamination: All non-disposable equipment and work surfaces must be decontaminated.
A 10% bleach solution left for a contact time of at least 30 minutes is an effective method for
inactivating saxitoxin and its derivatives.[12]
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Experimental Protocols and Visualizations

Logical Workflow for Safe Handling of ST-2560

Preparation

Verify Substance ID

Review SDS & Safety Protocols

Don Appropriate PPE

Prepare Designated Work Area

Conduct Work in Fume Hood

Follow Procedural Steps

-

Spill Containment First Aid (Eyes/Skin) Minimize Aerosol Generation

\ / Disposal &|Decontamination

Seek Immediate Medical Attention Segregate Hazardous Waste

Decontaminate Surfaces & Equipment

Properly Label & Store Waste
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Caption: Logical workflow for the safe handling of ST-2560.

This guide is intended to provide essential safety information. Always consult your institution's
specific safety protocols and the most current Safety Data Sheet for the compound you are
using. Your safety is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-st-2560]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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